N-(3-chlorophenyl)-N-formyl-3-methylspiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-5-ene-2-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-N-formyl-3-methylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxamide
• InChI: InChI=1S/C18H18ClNO2/c1-11-14-5-6-15(18(14)7-8-18)16(11)17(22)20(10-21)13-4-2-3-12(19)9-13/h2-6,9-11,14-16H,7-8H2,1H3
• InChI Key: MUPWWESKFYTUIR-UHFFFAOYSA-N
• Canonical SMILES: CC1C2C=CC(C1C(=O)N(C=O)C3=CC(=CC=C3)Cl)C24CC4
• Molecular Formula: C18H18ClNO2
• Molecular Weight: 315.8 g/mol

Description

The compound is a complex organic molecule that includes a spiro[bicyclo[2.2.1]heptane-7,1’-cyclopropane] core. Spirocyclic compounds are a type of bicyclic molecule where the two rings share only one atom. Bicyclo[2.2.1]heptane, also known as norbornane, is a type of bridged bicyclic compound.

Molecular Structure Analysis

The bicyclo[2.2.1]heptane component of the molecule is a bridged bicyclic compound, which can be viewed as a pair of cyclopentane rings each sharing three of their five carbon atoms.

Future Directions

The development of enantioselective approaches to functionalized bicyclo[2.2.1]heptanes is critical for target-oriented and diversity-oriented syntheses of related biologically significant molecules, and therefore it is highly desirable for relevant drug discovery.